Cas no 1281093-51-3 (6,7-dimethoxy-2-[(2S)-1-(prop-2-yn-1-yl)pyrrolidine-2-carbonyl]-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 6,7-dimethoxy-2-[(2S)-1-(prop-2-yn-1-yl)pyrrolidine-2-carbonyl]-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1281093-51-3
• MF: C₁₉H₂₄N₂O₃
• MW: 328.405465126038
• CID: 5845966
• PubChem ID: 53544544
• Update Time: 2025-10-28

6,7-dimethoxy-2-[(2S)-1-(prop-2-yn-1-yl)pyrrolidine-2-carbonyl]-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 6,7-dimethoxy-2-[(2S)-1-(prop-2-yn-1-yl)pyrrolidine-2-carbonyl]-1,2,3,4-tetrahydroisoquinoline
• (6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-[(2S)-1-prop-2-ynylpyrrolidin-2-yl]methanone
• EN300-26622858
• AKOS034792997
• Z1143333487
• 1281093-51-3

• Inchi： 1S/C19H24N2O3/c1-4-8-20-9-5-6-16(20)19(22)21-10-7-14-11-17(23-2)18(24-3)12-15(14)13-21/h1,11-12,16H,5-10,13H2,2-3H3/t16-/m0/s1
• InChI Key： FIWRJHDZGGOIFT-INIZCTEOSA-N
• SMILES： O=C([C@@H]1CCCN1CC#C)N1CC2C=C(C(=CC=2CC1)OC)OC

Computed Properties

• Exact Mass: 328.17869263g/mol
• Monoisotopic Mass: 328.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42Ų

Additional information on 6,7-dimethoxy-2-[(2S)-1-(prop-2-yn-1-yl)pyrrolidine-2-carbonyl]-1,2,3,4-tetrahydroisoquinoline

Introduction to 6,7-dimethoxy-2-[(2S)-1-(prop-2-yn-1-yl)pyrrolidine-2-carbonyl]-1,2,3,4-tetrahydroisoquinoline and Its Significance in Modern Chemical Biology

6,7-dimethoxy-2-[(2S)-1-(prop-2-yn-1-yl)pyrrolidine-2-carbonyl]-1,2,3,4-tetrahydroisoquinoline, identified by the CAS number 1281093-51-3, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule belongs to the tetrahydroisoquinoline class, a scaffold that is widely recognized for its biological activity and potential therapeutic applications. The unique structural features of this compound, particularly its dimethoxy substitution pattern and the presence of a propargyl group linked to a pyrrolidine moiety, contribute to its distinctive chemical and pharmacological properties.

The synthesis and characterization of 6,7-dimethoxy-2-[(2S)-1-(prop-2-yn-1-yl)pyrrolidine-2-carbonyl]-1,2,3,4-tetrahydroisoquinoline represent a testament to the advancements in organic synthesis techniques. The stereochemistry of the pyrrolidine ring, specifically the (S) configuration at the prochiral center, is crucial for its biological activity. This stereochemical precision underscores the importance of chiral catalysis and resolution techniques in modern drug discovery. The propargyl group introduces a versatile handle for further functionalization, enabling chemists to explore modifications that could enhance pharmacokinetic profiles or target specific biological pathways.

In recent years, there has been a surge in research focused on tetrahydroisoquinoline derivatives due to their diverse biological activities. These compounds have been implicated in various physiological processes, including neurotransmission, cardiovascular function, and cancer cell proliferation. The dimethoxy substituents in 6,7-dimethoxy-2-[(2S)-1-(prop-2-yn-1-yl)pyrrolidine-2-carbonyl]-1,2,3,4-tetrahydroisoquinoline are particularly noteworthy as they can influence electron distribution and metabolic stability. Studies have shown that such modifications can modulate binding affinity to biological targets, making this compound a promising candidate for further investigation.

The pharmacological potential of 6,7-dimethoxy-2-[(2S)-1-(prop-2-yn-1-yl)pyrrolidine-2-carbonyl]-1,2,3,4-tetrahydroisoquinoline has been explored in several preclinical studies. Researchers have been particularly interested in its interactions with enzymes and receptors involved in pain signaling and neurodegenerative diseases. The propargyl group offers a unique opportunity for conjugation with other bioactive molecules or imaging agents, potentially enabling novel therapeutic strategies. For instance, recent work has demonstrated the use of propargyl-linked tetrahydroisoquinolines as probes for enzyme inhibition studies, providing valuable insights into drug-target interactions.

The synthetic route to 6,7-dimethoxy-2-[(2S)-1-(prop-2-yn-1-y l)pyrrolidine - 2 - carbonyl ] - 1 , 2 , 3 , 4 - tetrahydroisoquinoline involves multiple steps of stereoselective transformations. Key steps include the formation of the pyrrolidine ring via reductive amination followed by protection-deprotection strategies to achieve the desired stereochemistry. The introduction of the propargyl group is typically accomplished through Sonogashira coupling reactions with terminal alkynes. These synthetic methodologies highlight the sophistication required in modern medicinal chemistry to produce complex molecules with high enantiomeric purity.

The biological evaluation of 6 , 7 - dimethoxy - 2 - [ ( 2 S ) - 1 - ( prop - 2 - yn - 1 - y l ) p y r r o l i n e - 2 - carb o n y l ] - 1 , 2 , 3 , 4 - tetr ahydro iso q u i n o l i n e has revealed intriguing properties that warrant further exploration. In vitro assays have shown activity against enzymes such as monoamine oxidase (MAO), which are implicated in depression and neurodegenerative disorders. Additionally , preliminary data suggest that this compound may exhibit anti-inflammatory effects by modulating cytokine production pathways . These findings align with broader trends in drug discovery where multitarget engagement is increasingly valued for achieving synergistic therapeutic effects.

The structural versatility of 6 , 7 - dimethoxy - [ ( ) p y r r o l i n e ] derivatives allows for extensive molecular diversity , enabling researchers to fine-tune properties such as solubility , bioavailability , and metabolic stability . Computational modeling studies have been instrumental in predicting binding modes and optimizing lead structures . By leveraging computational tools alongside experimental data , scientists can accelerate the discovery process significantly . The integration of machine learning algorithms into virtual screening pipelines has further enhanced the efficiency of identifying promising candidates like this one from large compound libraries.

The future directions for research on 6 ,7-dimethoxy-[ ( )]tetrahydroisoquinoline derivatives include exploring their potential as scaffolds for next-generation therapeutics . Advances in biocatalysis and flow chemistry may enable more sustainable synthetic routes while maintaining high yields . Furthermore , investigating prodrug strategies could improve delivery systems , enhancing therapeutic efficacy . Collaborative efforts between academia and industry are essential to translate these findings into clinical applications that address unmet medical needs .